Cas no 2228449-66-7 (2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine
• CAS No: 2228449-66-7
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6259316
• PubChem ID: 165635804
• Update Time: 2025-07-21

2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine
• 2228449-66-7
• EN300-1988669

• Inchi： 1S/C10H10ClNO2/c1-6(4-12)7-2-8(11)10-9(3-7)13-5-14-10/h2-3H,1,4-5,12H2
• InChI Key： WPGUSYJHQHLLTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=C)CN)=CC2=C1OCO2

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine

Introduction to 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine (CAS No. 2228449-66-7)

2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine, with the CAS number 2228449-66-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and features a unique structural framework that includes a chlorinated dioxaindan ring and a propenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The chemical structure of 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine is characterized by a 1,3-dioxaindan ring with a chlorine substituent at the 7-position and an amino group attached to a propenyl moiety. This structure provides a basis for its reactivity and interaction with biological systems. The presence of the chlorinated ring and the amino group suggests potential applications in areas such as drug discovery, organic synthesis, and materials science.

Recent studies have explored the pharmacological properties of 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine. One notable area of research is its potential as a lead compound for the development of new therapeutic agents. For instance, preliminary in vitro studies have shown that this compound exhibits moderate to strong activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, it has been evaluated for its anti-inflammatory properties, with promising results indicating its ability to inhibit key inflammatory pathways.

In the context of drug discovery, 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine has been used as a starting point for the synthesis of more complex molecules with enhanced biological activities. Researchers have employed various synthetic strategies to modify the structure of this compound, aiming to improve its potency and selectivity. These efforts have led to the identification of several derivatives that show improved pharmacological profiles compared to the parent compound.

The synthetic accessibility of 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine is another factor contributing to its significance in chemical research. The compound can be synthesized through well-established methods involving multistep reactions, including nucleophilic substitution, condensation, and reduction steps. The availability of efficient synthetic routes allows for the large-scale production of this compound, facilitating its use in both academic and industrial settings.

Beyond its pharmaceutical applications, 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine has also been investigated for its potential use in materials science. Its unique structural features make it an attractive candidate for the development of functional materials with specific properties. For example, researchers have explored its use in the synthesis of polymers with tailored mechanical and thermal properties. These polymers could find applications in areas such as coatings, adhesives, and electronic materials.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-am ine (CAS No. 2228449--66--7) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and reactivity profile make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.